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CAS No.: 572-03-2
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The electronic absorption behavior of pemiferin is strongly influenced by solvent polarity, a property known

as solvatochromism.

Table 1: UV-Vis Absorption Peaks of Pomiferin in Various Solvents The following table summarizes the

key absorption peaks of pomiferin across different solvents, highlighting the transitions affected by solvent

interactions [1].
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Electronic .
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Carbon ~320, ~360 (\pi \rightarrow Apolar; absorption shift strongly correlated
Tetrachloride \pi™*), (n with refractive index (dispersive forces).
(CCl4) \rightarrow \pi"*

)
Chloroform ~320, ~360 (\pi \rightarrow -
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\rightarrow \pi"*
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Toluene ~320, ~360 (\pi \rightarrow -

\pi™*), (n

\rightarrow \pi**

)
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Approx. Peak
PP Electronic

Solvent Wavelength
(nm)

. Solvent Polarity & Key Influences
Transition

Tetrahydrofuran ~320, ~360 (\pi \rightarrow -
(THF) \pi**), (n
\rightarrow \pi™*

)

Ethyl Acetate ~320, ~360 (\pi \rightarrow -
\pi™*), (n
\rightarrow \pi™*

)

Polar Solvents ~320, ~360 (\pi \rightarrow Polar; absorption shift strongly correlated
Group \pi™*), (n with dielectric constant (orientation-
\rightarrow \pi™* induction interactions). Hydrogen-bond
) acceptor basicity is a key driver of
bathochromic (red) shifts.

Experimental Protocol for UV-Vis Analysis [1]:

e Sample Preparation: Pomiferin was dissolved in thirteen different organic solvents (e.g., DMSO,
methanol, chloroform, cyclohexane) to a concentration of 2 x 10~> M.

¢ Instrumentation: Absorption spectra were recorded at room temperature using a Shimadzu UV-
2550 spectrophotometer and 1 cm quartz cells.

e Data Analysis: The complex absorption spectra were decomposed into individual sub-peaks
(typically 3-4) using multi-Gaussian peak analysis. The solvent-dependent wavenumber at
maximum absorption (( \nu_{\text{max}} )) was then correlated with solvent parameters (refractive
index, dielectric constant, Kamlet—Taft a and (3) via multiple linear regression analysis (MLRA).

NMR Spectroscopic Data

e Experimental Conditions: A predicted *H NMR spectrum for pomiferin was obtained under the
following conditions [2]:
o Nucleus: *H (Proton)
o Frequency: 600 MHz
o Solvent: D20 (Deuterated water)
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o Data Availability: The spectral data, including peak lists and assignments, are available for download
from the NP-MRD database under ID NP0073684 [2].

Key Biological Activities and Mechanisms

Pomiferin exhibits a range of potent biological activities, with recent research focusing on its anticancer

potential through the modulation of multiple cell death pathways.

Table 2: Documented Biological Activities of Pomiferin This table outlines the key research findings on

pomiferin's biological effects and their potential therapeutic applications.

Observed Effect / Potential Therapeutic

Activity

Mechanism

Research Model

Application

Anticancer
(Neuroblastoma)

Anticancer (Broad)

Anti-
neuroinflammatory

Antioxidant

Induces apoptosis; triggers
ferroptosis (GPX4 inhibition,
lipid peroxidation); impairs
autophagy; induces pyroptosis
in some cell lines [3].

Histone deacetylase (HDAC)
inhibition; induces autophagic
cell death in apoptosis-
resistant cells; targets SERCA
and mTOR; reverses
multidrug resistance (P-gp
inhibition) [4] [5].

Inhibits ROS, NO, IL-6, TNF-q;
activates Akt/Nrf2 pathway;
suppresses NF-kB pathway

[6].

Strong free radical
scavenging; inhibits lipid
peroxidation [7].

High-risk
neuroblastoma cell
lines (CHLA-15,
LANS) [3].

Various human
tumor cell lines
(e.g., HCT-15
colon) [4] [5].

BV2 microglial cells

[6].

In vitro assays [7].

Overcoming drug
resistance in high-risk
cancers.

Development of multi-
targeted anticancer
therapies.

Alleviating
neuroinflammation in
Alzheimer's &
Parkinson's disease.

Cardioprotection
(reduced ischemia-
reperfusion injury in
rats).
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Activity

Antidiabetic

Observed Effect /
Mechanism

Shows hypoglycemic activity;
reduces serum glucose &
triglycerides; increases insulin

[71

Potential Therapeutic
Application

Research Model

Streptozotocin-
induced diabetic
rats [7].

Management of
diabetes.

The diagram below illustrates the signaling pathways modulated by pomiferin in the context of

neuroinflammation, as identified in microglial cells [6].
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Pomiferin modulates neuroinflammation via the Akt/Nrf2 and NF-kB pathways [6].
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The following diagram summarizes the multiple cell death pathways induced by pomiferin in high-risk

neuroblastoma cells, as revealed by recent studies [3].
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Pomiferin induces multiple cell death pathways in neuroblastoma cells [3].

Research Applications and Synergistic Potential

A particularly promising finding is pomiferin's ability to act as a P-glycoprotein (P-gp) inhibitor, which
can reverse the multidrug resistance (MDR) phenotype in cisplatin-resistant tumors in vivo [5]. Furthermore,
pomiferin has been shown to synergize with conventional chemotherapy drugs (e.g., cisplatin,

doxorubicin, etoposide) in killing high-risk neuroblastoma cells [8]. This suggests its potential use in

combination therapies to enhance efficacy and overcome drug resistance.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [UV-Vis Spectroscopic Data and Solvent Effects]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b540003#pomiferin-

spectroscopic-data-uv-nmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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